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Compound of Interest

Compound Name: 4-Amino-3-fluoropyridine

Cat. No.: B1299083

Technical Guide: 4-Amino-3-fluoropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Amino-3-fluoropyridine, a key
building block in pharmaceutical and agrochemical research. This document outlines its
chemical and physical properties, detailed experimental protocols for its synthesis, and its role
as an intermediate in the development of therapeutic agents.

Core Properties and Identification

4-Amino-3-fluoropyridine, with the CAS number 2247-88-3, is a substituted pyridine
derivative.[1][2][3] Its structure, featuring both an amino group and a fluorine atom, imparts
unique reactivity, making it a valuable intermediate in the synthesis of complex bioactive
molecules. It is also known by its synonym, 3-Fluoro-4-aminopyridine.

Physicochemical Data

The physical and chemical properties of 4-Amino-3-fluoropyridine are summarized in the
table below. It typically appears as an off-white to light yellow or brown crystalline powder.[2] It
exhibits limited solubility in water but is soluble in various organic solvents, including alcohols,
ethers, and ketones.
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Property Value Source(s)

CAS Number 2247-88-3 [11[2][3]

Molecular Formula CsHsFN:2 [1]

Molecular Weight 112.11 g/mol [1]
Off-white to brown

Appearance powder/solid; white to light [2]
yellow crystalline powder

_ _ 71-81 °C (range from various

Melting Point [4]
sources)

Boiling Point 217.1 °C at 760 mmHg [3]

Density 1.257 g/cm3 [3]

Purity >96% to 297% [1]

Spectroscopic Data

Detailed spectroscopic data is crucial for the identification and characterization of 4-Amino-3-

fluoropyridine.

Spectroscopy

Data

1H-NMR (300MHz, CDCls)

6 8.17 (d, J=3.0, 1H), 8.03 (d, J=5.4, 1H), 6.64
(m, 1H), 4.28 (br s, 1H)

Experimental data not readily available in the

searched literature. Expected chemical shifts for

13C-NMR ) o
fluorinated pyridines can be complex due to C-F
coupling.
Experimental data not readily available in the
searched literature. The chemical shift would be
F-NMR

indicative of a fluorine atom attached to an

aromatic pyridine ring.
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Synthesis Protocol

The synthesis of 4-Amino-3-fluoropyridine can be achieved through a multi-step process, as
detailed in the following experimental protocol adapted from patent literature. This process
involves the formation of a carboxylic acid intermediate from 3-fluoropyridine, followed by
amidation and a Hofmann rearrangement.

Experimental Workflow for the Synthesis of 4-Amino-3-
fluoropyridine  "dot
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Caption: The TGF-[3 signaling pathway and the inhibitory action of drugs.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1299083?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Role as an Intermediate for Thrombin Inhibitors

Thrombin is a serine protease that plays a central role in the coagulation cascade and also has
signaling roles through protease-activated receptors (PARs). Thrombin inhibitors are vital in the
treatment and prevention of thrombotic disorders. The unique structure of 4-Amino-3-
fluoropyridine is utilized in the design of potent and selective thrombin inhibitors.

Thrombin Inhibitor
(derived from
4-Amino-3-fluoropyridine)
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Caption: The thrombin signaling pathway and its inhibition.

Safety and Handling

4-Amino-3-fluoropyridine is classified as harmful if swallowed and causes serious eye
irritation. [3][4]Appropriate personal protective equipment, including gloves, safety glasses, and
a lab coat, should be worn when handling this compound. Work should be conducted in a well-
ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet
(SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. scbt.com [scbt.com]

3. 2247-88-3 | 4-Amino-3-fluoropyridine | Fluorinated Building Blocks | Ambeed.com
[ambeed.com]

4. compoundchem.com [compoundchem.com]

To cite this document: BenchChem. [4-Amino-3-fluoropyridine CAS number and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1299083#4-amino-3-fluoropyridine-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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